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Compound of Interest

Compound Name: 7-MAC

Cat. No.: B143903 Get Quote

An In-depth Whitepaper on the Core Chemical Properties, Synthesis, and Applications of 7-

Methoxy-4-Methylcoumarin for Researchers, Scientists, and Drug Development Professionals.

Abstract: 7-Methoxy-4-methylcoumarin (7-MAC), also known as 4-Methylherniarin, is a

fluorescent derivative of coumarin widely utilized in biochemical and biomedical research. Its

distinct photophysical properties make it an invaluable tool as a fluorescent label and a

substrate for enzymatic assays. This technical guide provides a comprehensive overview of the

core chemical and physical properties of 7-MAC, detailed experimental protocols for its

synthesis, and a summary of its applications. All quantitative data are presented in structured

tables for clarity and comparative analysis, and key processes are visualized through logical

and workflow diagrams.

Core Chemical and Physical Properties
7-MAC is a solid, off-white compound belonging to the benzopyrone family.[1] Its fundamental

properties are summarized in the table below, providing a foundational dataset for its use in

experimental settings.
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Property Value Reference(s)

CAS Number 2555-28-4 [2][3][4][5][6][7]

Molecular Formula C₁₁H₁₀O₃ [2][3][5]

Molecular Weight 190.20 g/mol [2][3][5]

Appearance
White to Off-White

Solid/Crystal
[1]

Melting Point 158-160 °C [3]

Boiling Point ~340.1 °C (at 760 mmHg) [1]

Density ~1.2 g/cm³ [1]

Flash Point ~140.8 °C [3]

Solubility Profile
The solubility of 7-MAC is a critical parameter for its application in various assays and reaction

conditions. It is generally soluble in polar organic solvents and insoluble in water.

Solvent Solubility Reference(s)

Methanol Soluble [3][8]

Water Insoluble [3][8]

Dimethylformamide (DMF) Soluble [9]

Dimethyl sulfoxide (DMSO) 38 mg/mL (199.78 mM) [10]

Spectral Properties
The utility of 7-MAC as a fluorescent probe is defined by its absorption (excitation) and

emission characteristics. The methoxy group at the 7-position is crucial for its fluorescent

behavior.
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Spectral Property Wavelength (nm) Notes Reference(s)

UV-Vis Absorption

(λmax)
321 nm In methanol/water [3]

Fluorescence

Emission (λem)
~380-390 nm

Estimated based on

related compounds;

exhibits a blue

fluorescence.

[2]

Experimental Protocols
Synthesis of 7-Methoxy-4-Methylcoumarin (7-MAC)
7-MAC is commonly synthesized via the methylation of its precursor, 7-hydroxy-4-

methylcoumarin. The overall synthesis can be viewed as a two-stage process, beginning with

the creation of the coumarin core.

Diagram 1: Synthesis Workflow for 7-MAC

Stage 1: Pechmann Condensation

Stage 2: Williamson Ether Synthesis
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Diagram 1: Synthesis Workflow for 7-MAC

Protocol 1: Synthesis of 7-Hydroxy-4-Methylcoumarin (Precursor)

This stage utilizes the Pechmann condensation reaction.

Reactants: A mixture of resorcinol (1 mmol) and ethyl acetoacetate (1.1 mmol) is prepared.

Catalyst: An acid catalyst, such as concentrated sulfuric acid or Amberlyst-15 (10 mol%), is

added to the mixture.

Reaction: The reaction mixture is stirred in an oil bath heated to approximately 110°C. The

reaction progress is monitored using thin-layer chromatography (TLC).

Workup: After completion, if a solid catalyst like Amberlyst-15 is used, it is removed by

filtration. The mixture is then poured into crushed ice and neutralized.

Purification: The resulting solid product is filtered, washed with water, and recrystallized from

a suitable solvent like aqueous ethanol to yield pure 7-hydroxy-4-methylcoumarin.

Protocol 2: Methylation to 7-Methoxy-4-Methylcoumarin

This protocol describes the conversion of the precursor to the final product.

Reactants: A mixture is prepared containing 7-hydroxy-4-methylcoumarin (0.15 mol), methyl

iodide (0.45 mol), and anhydrous sodium carbonate (0.225 mol) in 150 mL of methanol.[11]

Reaction: The mixture is refluxed with stirring for 12 hours.[11]

Solvent Removal: Methanol is removed under vacuum.[11]

Workup: The solid residue is treated with 300 mL of water and neutralized with 15% HCl to

remove excess sodium carbonate.[11]

Purification: The final product is filtered and recrystallized from aqueous ethanol, yielding 7-
MAC with a reported yield of 95%.[11]

General Protocol for Fluorescence Measurement
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The following provides a generalized workflow for characterizing the fluorescence of 7-MAC.

Diagram 2: General Fluorescence Experiment Workflow

1. Prepare Stock Solution
(e.g., 7-MAC in DMSO)

2. Prepare Working Solution
(Dilute stock in assay buffer)

3. Prepare Controls
(Buffer blank, quencher controls)

4. Incubate Samples
(Allow system to equilibrate)

5. Measure Fluorescence
(Set Excitation λ ≈ 321 nm

Set Emission λ scan)

6. Data Analysis
(Subtract blank, plot intensity)

Click to download full resolution via product page

Diagram 2: General Fluorescence Experiment Workflow

Solution Preparation: Prepare a stock solution of 7-MAC in a suitable organic solvent (e.g.,

DMSO). From this, prepare a dilute working solution in the desired assay buffer (e.g., PBS).

Concentrations are typically kept low (micromolar range) to avoid inner-filter effects.

Instrument Setup: Use a spectrofluorometer. Set the excitation wavelength to the absorption

maximum (λmax ≈ 321 nm).
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Measurement: Scan a range of emission wavelengths (e.g., 350 nm to 500 nm) to record the

fluorescence emission spectrum and determine the emission maximum (λem).

Quenching Studies: For quenching experiments, varying concentrations of a potential

quencher are added to the working solution. The decrease in fluorescence intensity is

measured and can be plotted as a function of the quencher concentration (Stern-Volmer

plot).

Biological Activity and Applications
7-MAC is not merely a research tool; it and its derivatives exhibit a range of biological activities.

Fluorescent Probe: Its primary application is as a fluorescent label and substrate.[2][5] It is

particularly useful in enzyme assays where enzymatic cleavage of a group attached to the 7-

hydroxy position liberates the highly fluorescent 7-hydroxy-4-methylcoumarin.

Antimicrobial Activity: The compound has demonstrated antimicrobial activity against both

Gram-positive (e.g., B. subtilis) and Gram-negative (e.g., S. sonnei) bacteria.[1]

Anticancer Research: While structure-activity relationship studies have focused more on 7-

hydroxy and other derivatives, coumarins as a class are investigated for their cytotoxic

effects against various cancer cell lines.[12]

Inflammation Research: A related compound, 4-hydroxy-7-methoxycoumarin, has been

shown to inhibit inflammation by suppressing the NF-κB and MAPK signaling pathways in

macrophages. This highlights the potential for methoxy-substituted coumarins in anti-

inflammatory drug development.
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Diagram 3: Inhibition of Inflammatory Pathway
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Diagram 3: Inhibition of Inflammatory Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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